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Compound of Interest

Compound Name: GSK4028

Cat. No.: B2980303 Get Quote

Application Notes and Protocols: GSK4028
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of GSK4028 and

protocols for its preparation for experimental use. GSK4028 serves as the enantiomeric

negative control for GSK4027, a potent inhibitor of the bromodomains of P300/CBP-associated

factor (PCAF) and General control nonderepressible 5 (GCN5).[1][2][3] Due to its intended use

as a negative control, it exhibits significantly lower biological activity.

Physicochemical Properties and Solubility
GSK4028 is a white to beige powder. Its solubility is a critical factor for the design and

reproducibility of both in vitro and in vivo experiments.

Solubility Data
The following table summarizes the known solubility of GSK4028 in various solvents. It is

recommended to perform small-scale solubility tests before preparing large stock solutions.
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Solvent Concentration Observations Notes

Dimethyl Sulfoxide

(DMSO)
2 mg/mL Clear solution

Standard solvent for

initial stock solution

preparation.

Dimethyl Sulfoxide

(DMSO)
5 mg/mL Clear solution

Warming may be

required.

Dimethyl Sulfoxide

(DMSO)
100 mg/mL Clear solution

Requires sonication to

fully dissolve.[4]

Experimental Protocols
Preparation of Stock Solutions for In Vitro Experiments
High-concentration stock solutions are typically prepared in DMSO. These can then be serially

diluted into aqueous buffers or cell culture media for experiments.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Calculate the required mass: The molecular weight of GSK4028 is 377.28 g/mol . To prepare

1 mL of a 10 mM stock solution, weigh out 0.377 mg of GSK4028 powder.

Dissolution: Add the appropriate volume of high-purity DMSO to the GSK4028 powder. For 1

mL of stock, add 1 mL of DMSO.

Ensure complete dissolution: Vortex the solution thoroughly. If necessary, gentle warming

(e.g., in a 37°C water bath) or sonication can be used to aid dissolution, especially at higher

concentrations.[1]

Storage: Aliquot the stock solution into small volumes to minimize freeze-thaw cycles. Store

at -20°C for up to one year or at -80°C for up to two years.[1]

Note on Vehicle Controls: When using GSK4028 in cell-based assays, it is crucial to include a

vehicle control. This control should contain the same final concentration of DMSO as the

GSK4028-treated samples to account for any effects of the solvent on the experimental

system.
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Preparation of Formulations for In Vivo Experiments
The following are established formulations for achieving a clear solution of GSK4028 for in vivo

studies. The final concentration achievable in these formulations is at least 2.5 mg/mL.[1]

Protocol 2: Formulation in PEG300/Tween-80/Saline

Prepare a 10% DMSO solution of GSK4028.

Add 40% PEG300 and mix thoroughly.

Add 5% Tween-80 and mix until a clear solution is formed.

Add 45% saline as the final vehicle component and mix thoroughly.

Protocol 3: Formulation in SBE-β-CD/Saline

Prepare a 10% DMSO solution of GSK4028.

Prepare a 20% solution of Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in saline.

Add 90% of the 20% SBE-β-CD in saline solution to the DMSO solution and mix until clear.

Protocol 4: Formulation in Corn Oil

Prepare a 10% DMSO solution of GSK4028.

Add 90% corn oil and mix thoroughly to form a clear solution.

Biological Activity and Mechanism of Action
GSK4028 is the inactive enantiomer of GSK4027, a chemical probe for the bromodomains of

PCAF and GCN5. As a negative control, GSK4028 has a significantly lower affinity for these

targets.

Biochemical Activity Data
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Target pIC50

PCAF/GCN5 4.9[1][2][3]

BRD4 BD1 < 4.3[1][3]

BRD9 4.5 ± 0.13[1][3]

The following diagram illustrates the relationship between GSK4027, GSK4028, and their

intended biological target.
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Caption: Relationship between GSK4027, GSK4028, and the PCAF/GCN5 bromodomain.

The experimental workflow for utilizing GSK4028 as a negative control is depicted below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.medchemexpress.com/GSK4028.html
https://www.adooq.com/gsk4028.html
https://www.chemsrc.com/en/cas/2079886-19-2_1555762.html
https://www.medchemexpress.com/GSK4028.html
https://www.chemsrc.com/en/cas/2079886-19-2_1555762.html
https://www.medchemexpress.com/GSK4028.html
https://www.chemsrc.com/en/cas/2079886-19-2_1555762.html
https://www.benchchem.com/product/b2980303?utm_src=pdf-body
https://www.benchchem.com/product/b2980303?utm_src=pdf-body-img
https://www.benchchem.com/product/b2980303?utm_src=pdf-body
https://www.benchchem.com/product/b2980303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2980303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Experiment

Prepare GSK4027
(Active Compound)

Prepare GSK4028
(Negative Control)

Prepare Vehicle Control
(e.g., DMSO)

Treat Experimental System
(e.g., Cells, Animals)

Perform Assay
(e.g., Gene Expression, Phenotypic Screen)

Data Analysis and Comparison

Draw Conclusions

Click to download full resolution via product page

Caption: Experimental workflow using GSK4028 as a negative control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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